{5-[(Pentylamino)methyl]furan-2-yl}methanol

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: [5-[(pentylamino)methyl]furan-2-yl]methanol
• InChI: InChI=1S/C11H19NO2/c1-2-3-4-7-12-8-10-5-6-11(9-13)14-10/h5-6,12-13H,2-4,7-9H2,1H3
• InChI Key: YBQHSCWCYGURGU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=CC=C(O1)CO

Description

{5-[(Pentylamino)methyl]furan-2-yl}methanol (CAS 1343372-08-6) is a furan-derived compound featuring a hydroxymethyl group at the 2-position of the furan ring and a pentylamino-methyl substituent at the 5-position. Its molecular formula is C₁₁H₁₉NO₂ (molecular weight: 209.27 g/mol). The pentyl chain introduces moderate lipophilicity, balancing solubility and membrane permeability, making it relevant in pharmaceutical and materials science research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {5-[(Pentylamino)methyl]furan-2-yl}methanol typically involves the reaction of furan derivatives with pentylamine under controlled conditions. One common method includes the use of a furan-2-carbaldehyde derivative, which undergoes reductive amination with pentylamine in the presence of a reducing agent such as sodium borohydride. The reaction is usually carried out in a solvent like methanol or ethanol at room temperature .

Industrial Production Methods

Industrial production of {5-[(Pentylamino)methyl]furan-2-yl}methanol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques like chromatography may also be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

{5-[(Pentylamino)methyl]furan-2-yl}methanol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced further to form different derivatives, depending on the reducing agents used.

Substitution: The amino group can participate in substitution reactions, where it can be replaced by other functional groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenating agents like thionyl chloride for converting the amino group to a halide.

Major Products

The major products formed from these reactions include carboxylic acids, reduced alcohols, and halogenated derivatives, which can be further utilized in various synthetic applications .

Scientific Research Applications

Chemistry

In chemistry, {5-[(Pentylamino)methyl]furan-2-yl}methanol is used as a building block for the synthesis of more complex molecules.

Biology and Medicine

In biological and medicinal research, this compound is studied for its potential pharmacological properties. It may act as a precursor for the synthesis of bioactive molecules that can be used in drug development. Its derivatives could exhibit antimicrobial, anti-inflammatory, or anticancer activities .

Industry

In the industrial sector, {5-[(Pentylamino)methyl]furan-2-yl}methanol is used in the production of specialty chemicals and intermediates. Its reactivity and functional groups make it suitable for creating polymers, resins, and other materials with specific properties .

Mechanism of Action

The mechanism of action of {5-[(Pentylamino)methyl]furan-2-yl}methanol involves its interaction with various molecular targets. The amino group can form hydrogen bonds with biological molecules, while the furan ring can participate in π-π interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues with Varying Alkyl Chains

The target compound belongs to a homologous series where the alkyl chain length on the amino group varies. Key examples include:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Properties/Applications
{5-[(Butylamino)methyl]furan-2-yl}methanol	1240163-64-7	C₁₀H₁₇NO₂	183.25	Shorter chain; lower lipophilicity
{5-[(Hexylamino)methyl]furan-2-yl}methanol	1342639-74-0	C₁₂H₂₁NO₂	223.30	Longer chain; higher hydrophobicity
{5-[(Dimethylamino)methyl]furan-2-yl}methanol	15433-79-1	C₈H₁₃NO₂	155.19	Branched amino group; ranitidine impurity

Key Observations :

• Lipophilicity : Increasing alkyl chain length (butyl → pentyl → hexyl) enhances hydrophobicity, which may improve blood-brain barrier penetration or alter solubility in organic solvents.
• Synthetic Utility : Shorter chains (e.g., dimethyl) are often intermediates in drug synthesis, while longer chains (e.g., hexyl) may stabilize hydrophobic interactions in catalysis .

Aromatic Amino-Substituted Analogues

Compounds with aromatic substituents exhibit distinct electronic properties:

Compound Name	CAS Number	Molecular Formula	Key Differences
[5-(3-Aminophenyl)furan-2-yl]methanol	102870-03-1	C₁₁H₁₁NO₂	Aromatic amino group; enhanced π-π interactions
[5-(4-Amino-2-methylphenyl)furan-2-yl]methanol	105119-82-2	C₁₂H₁₃NO₂	Methyl-substituted aryl; steric hindrance

Key Observations :

• Biological Activity : Aryl-substituted derivatives are studied for antimicrobial and anticancer applications due to enhanced binding to aromatic protein pockets .

Hydroxymethyl-Furan Derivatives

Compounds with hydroxyl or acetal groups highlight functional group influence:

Compound Name	Source	Key Features	Applications
5-Hydroxymethylfurfural (HMF)		Aldehyde + hydroxyl groups	Biofuel precursor; acetalization
(5-(1,3-Dioxolan-2-yl)furan-2-yl)methanol		Cyclic acetal	Fuel additive; improved stability
5-[(Hydroxymethyl)furan-2-yl]methanol		Dual hydroxymethyl groups	Anti-inflammatory activity (IC₅₀: 6.37–29.04 μM)

Key Observations :

• Reactivity: Hydroxyl groups in HMF derivatives facilitate acetalization but may lead to side reactions (e.g., etherification). The amino group in {5-[(Pentylamino)methyl]furan-2-yl}methanol avoids such issues, enabling selective functionalization .
• Bioactivity: Hydroxymethyl furans exhibit anti-inflammatory effects, suggesting that aminoalkyl substitutions could modulate activity or toxicity profiles .

Heterocyclic and Complex Analogues

Examples with fused rings or additional functional groups:

Compound Name	Source	Key Features	Bioactivity
(5-((2-(Hydroxymethyl)-4H-furo[3,2-b]indol-4-yl)methyl)furan-2-yl)methanol		Furoindole backbone	Anticancer (NCI-60 cell line)
[5-({[(2-fluorophenyl)methyl]amino}methyl)furan-2-yl]di(thiophen-2-yl)methanol		Fluorophenyl + thiophene groups	Undisclosed; structural complexity

Key Observations :

• Structural Complexity : Fused rings (e.g., furoindole) enhance rigidity and binding affinity, while fluorinated or thiophene groups improve metabolic stability .
• Divergent Applications : The target compound’s simplicity allows scalable synthesis, whereas complex analogues prioritize targeted bioactivity.

Biological Activity

{5-[(Pentylamino)methyl]furan-2-yl}methanol is a furan derivative that has garnered interest due to its potential biological activities. This compound, characterized by its unique structure, may exhibit various pharmacological effects, including anticancer, antibacterial, and anti-inflammatory properties. This article reviews the current understanding of its biological activity, supported by data tables and relevant case studies.

Chemical Structure

The chemical structure of {5-[(Pentylamino)methyl]furan-2-yl}methanol can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}\text{O}_{2}$$

Synthesis

The synthesis of {5-[(Pentylamino)methyl]furan-2-yl}methanol typically involves the reaction of furan derivatives with pentylamine in a controlled environment. The process often requires specific reagents and conditions to ensure the desired yield and purity.

Anticancer Activity

Recent studies indicate that compounds similar to {5-[(Pentylamino)methyl]furan-2-yl}methanol exhibit significant anticancer properties. For instance, derivatives of furan have been tested against various cancer cell lines, including HeLa (cervical carcinoma) and HepG2 (liver carcinoma).

Compound	Cell Line	IC50 (µg/mL)
Methyl-5-(hydroxymethyl)-2-furan carboxylate	HeLa	62.37
{5-[(Pentylamino)methyl]furan-2-yl}methanol	HepG2	TBD

The exact IC50 value for {5-[(Pentylamino)methyl]furan-2-yl}methanol is yet to be determined but is expected to be comparable to other furan derivatives based on structural activity relationships observed in similar compounds .

Antibacterial Activity

The antibacterial properties of {5-[(Pentylamino)methyl]furan-2-yl}methanol have also been explored. Preliminary findings suggest that furan derivatives can inhibit the growth of both Gram-positive and Gram-negative bacteria.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	250
Escherichia coli	TBD

The minimum inhibitory concentration (MIC) for {5-[(Pentylamino)methyl]furan-2-yl}methanol against specific bacterial strains remains to be fully characterized but shows promise based on related compounds .

Anti-inflammatory Activity

Furans are known for their anti-inflammatory properties. Compounds with similar structures have demonstrated the ability to reduce inflammation through various biochemical pathways, potentially involving the inhibition of pro-inflammatory cytokines .

Case Studies

• Anticancer Efficacy : A study assessed the cytotoxic effects of various furan derivatives on cancer cell lines using an MTT assay, revealing that certain substitutions enhance cytotoxicity. The study highlighted how modifications in the amine group can significantly affect biological activity.
• Antibacterial Screening : Another research effort focused on evaluating the antibacterial activity of synthesized furan derivatives against clinical isolates of bacteria, showing varying degrees of effectiveness based on structural differences.